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Compound of Interest

Compound Name: alpha-Fenchol

Cat. No.: B1199718 Get Quote

This guide provides essential safety and logistical information for the proper disposal of alpha-
Fenchol in a laboratory setting. The following procedural steps are designed for researchers,

scientists, and drug development professionals to ensure safe handling and regulatory

compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is critical to consult the substance's Safety Data

Sheet (SDS) and adhere to standard laboratory safety protocols.[1] alpha-Fenchol is a

flammable liquid and can cause skin and eye irritation.[2][3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety glasses or goggles, and a lab coat.[4]

Ventilation: Handle alpha-Fenchol and its waste within a well-ventilated area or a chemical

fume hood to minimize inhalation exposure.[2][4]

Ignition Sources: Keep waste containers away from heat, open flames, and other potential

sources of ignition.[5]

Summary of Key Data
The following table summarizes the essential physical and chemical properties of alpha-
Fenchol relevant to its safe disposal.
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Property Value Source(s)

Chemical Formula C₁₀H₁₈O [2]

Molecular Weight 154.25 g/mol [2][6]

Appearance
Colorless to pale yellow liquid

or crystalline solid
[2]

Solubility
Insoluble in water; Soluble in

alcohols and organic solvents
[2]

Flash Point 75°C - 85°C [2][7]

Hazards

Flammable liquid; Causes skin

and eye irritation; May cause

an allergic skin reaction.[2][3]

[6]

Slightly hazardous for water;

do not allow to enter sewers or

ground water.[3][4]

Step-by-Step Disposal Protocol
The disposal of alpha-Fenchol must be managed as hazardous chemical waste in accordance

with federal, state, and local regulations.[1][5] Never dispose of alpha-Fenchol by evaporation

or by pouring it down the drain.[4][8]

Experimental Protocol: Waste Collection and Storage
Objective: To safely collect and store alpha-Fenchol waste prior to removal by a certified

disposal service.

Methodology:

Designate a Waste Container:

Obtain a clean, leak-proof container made of a chemically compatible material (e.g., glass

or high-density polyethylene).[9][10]

Ensure the container has a secure, tight-fitting cap.[11] The original product container is

often a suitable choice if it is in good condition.[11]
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Label the Container:

Affix a "Hazardous Waste" label to the container before adding any waste.[1]

Clearly write the full chemical name, "alpha-Fenchol," and any other components of the

waste stream on the label. Do not use abbreviations or chemical formulas.[1]

Record the date when waste is first added to the container.[1]

Segregate and Accumulate Waste:

Store the alpha-Fenchol waste container in a designated "Satellite Accumulation Area"

(SAA) that is at or near the point of generation.[9][11]

Ensure the waste is segregated from incompatible materials. For example, store it

separately from strong oxidizing agents.[2][11]

Keep the waste container closed at all times except when adding waste.[8][9]

Arrange for Disposal:

Do not accumulate more than 55 gallons of hazardous waste in an SAA.[9]

Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal contractor to schedule a pickup.[9]

Follow their specific instructions for collection and transport.

Protocol for Empty alpha-Fenchol Containers
Empty containers that held alpha-Fenchol must also be handled properly.

Triple Rinsing:

An empty container must be triple-rinsed with a solvent capable of removing the chemical

residue, such as ethanol or another suitable organic solvent.[8][12]

Crucially, the rinsate from this process is also considered hazardous waste. Collect all

rinsate in your designated alpha-Fenchol or flammable organic solvent waste container.
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[12]

Final Container Disposal:

After triple-rinsing, deface or remove all chemical labels from the empty container.[8]

Remove the cap to allow for visual inspection.[8]

The clean, defaced container can now typically be disposed of as regular solid waste or

recycled, depending on institutional policies.[8]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of alpha-Fenchol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1199718?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: alpha-Fenchol Waste Generated

Is container empty?

Empty Container
Disposal

1. Collect waste in a designated,
compatible, and labeled

'Hazardous Waste' container.

2. Store container in a Satellite
Accumulation Area (SAA).

Keep closed and segregated.

No

3. Contact EHS for hazardous
waste pickup.

Yes

1. Triple-rinse container with
a suitable solvent.

Yes

Container Full?

Generate more waste
End: Waste disposed by
certified professionals.

2. Collect all rinsate as
hazardous waste.

Add rinsate to
waste container

3. Deface labels and remove cap
from the empty container.

End: Dispose of clean container
in regular trash.
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Caption: Workflow for alpha-Fenchol waste and container disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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